Cas no 898787-60-5 (3-(4-Chlorophenyl)-3'-methylpropiophenone)
898787-60-5 structure
Product Name:3-(4-Chlorophenyl)-3'-methylpropiophenone
CAS No:898787-60-5
MF:C16H15ClO
MW:258.742703676224
CID:870837
PubChem ID:24726069
Update Time:2025-04-19
3-(4-Chlorophenyl)-3'-methylpropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)-1-(3-methylphenyl)propan-1-one
- 3-(4-CHLOROPHENYL)-3'-METHYLPROPIOPHENONE
- AKOS016021847
- MFCD03843453
- 898787-60-5
- DTXSID40644462
- 3-(4-Chlorophenyl)-3'-methylpropiophenone
-
- MDL： MFCD03843453
- Inchi： 1S/C16H15ClO/c1-12-3-2-4-14(11-12)16(18)10-7-13-5-8-15(17)9-6-13/h2-6,8-9,11H,7,10H2,1H3
- InChI Key： VFAOKBRFTYAYBF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 258.08100
- Monoisotopic Mass: 258.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.142
- Boiling Point: 401°C at 760 mmHg
- Flash Point: 229.7°C
- Refractive Index: 1.577
- PSA: 17.07000
- LogP: 4.46390
3-(4-Chlorophenyl)-3'-methylpropiophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-(4-Chlorophenyl)-3'-methylpropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C099865-250mg |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C099865-500mg |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Fluorochem | 206202-1g |
3-(4-chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206202-2g |
3-(4-chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206202-5g |
3-(4-chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AD03230-1g |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD03230-2g |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD03230-5g |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782771-1g |
3-(4-Chlorophenyl)-3'-methylpropiophenone |
898787-60-5 | 98% | 1g |
￥25245.00 | 2024-04-26 |
3-(4-Chlorophenyl)-3'-methylpropiophenone Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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